6-Chloro-2-(2,3-dichlorophenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(2,3-dichlorophenyl)benzoic acid
• InChI: InChI=1S/C13H7Cl3O2/c14-9-5-1-3-7(11(9)13(17)18)8-4-2-6-10(15)12(8)16/h1-6H,(H,17,18)
• InChI Key: WFVKCLHAZRNWHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)O)C2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C13H7Cl3O2
• DSSTOX Substance ID: DTXSID60691195
• Molecular Weight: 301.5 g/mol
• CAS No.: 1261913-74-9

Description

6-Chloro-2-(2,3-dichlorophenyl)benzoic acid, 95% (6-Cl-2-DCPBA) is a synthetic organic compound used in a variety of scientific applications. It is a white solid with a melting point of 155-157°C, and is soluble in methanol and ethanol. 6-Cl-2-DCPBA is primarily used as a reagent in organic synthesis and as an intermediate in the manufacture of pharmaceuticals and other organic compounds. In addition, it has been used in the study of various biochemical and physiological processes.

Mechanism of Action

6-Chloro-2-(2,3-dichlorophenyl)benzoic acid, 95% acts as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2), and as a substrate for DNA binding proteins. It also acts as a substrate for the binding of transcription factors, such as NF-κB, to DNA. In addition, it has been shown to inhibit the production of proinflammatory cytokines and chemokines.
Biochemical and Physiological Effects
6-Chloro-2-(2,3-dichlorophenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of proinflammatory cytokines and chemokines, as well as the activity of cyclooxygenase-2 (COX-2). In addition, it has been shown to inhibit the activity of enzymes involved in DNA binding and transcription factor binding, such as NF-κB. Furthermore, it has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

6-Chloro-2-(2,3-dichlorophenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is a readily available and relatively inexpensive compound, and can be easily synthesized from readily available precursors. In addition, its relatively low melting point makes it easy to handle and store. However, there are some limitations to its use in laboratory experiments. It is highly toxic, and should be handled with care. In addition, it has a relatively low solubility in water, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 6-Chloro-2-(2,3-dichlorophenyl)benzoic acid, 95% in scientific research. It could be used in the study of enzyme inhibition, DNA binding, and protein-DNA interactions. In addition, it could be used to study the effects of oxidative stress and inflammation, as well as the effects of environmental toxins. Furthermore, it could be used to study the effects of drugs on biochemical and physiological processes. Finally, it could be used to study the effects of gene expression and epigenetic modifications.

Synthesis Methods

6-Chloro-2-(2,3-dichlorophenyl)benzoic acid, 95% can be synthesized from the reaction of 2,3-dichlorobenzoyl chloride and 6-chlorosalicylic acid in the presence of anhydrous sodium acetate, acetic acid and triethylamine. The reaction is carried out at a temperature of 80-85°C. The product is then purified by recrystallization from ethyl acetate or ethanol.

Scientific Research Applications

6-Chloro-2-(2,3-dichlorophenyl)benzoic acid, 95% has a wide range of applications in the field of scientific research. It has been used as a reagent in organic synthesis, as an intermediate in the manufacture of pharmaceuticals and other organic compounds, and as a substrate in the study of various biochemical and physiological processes. In addition, it has been used in the study of enzyme inhibition, DNA binding, and protein-DNA interactions.